(Z)-N-(6-acetamido-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H25N3O6S/c1-13(26)23-15-6-7-16-19(12-15)32-22(25(16)8-9-28-2)24-21(27)14-10-17(29-3)20(31-5)18(11-14)30-4/h6-7,10-12H,8-9H2,1-5H3,(H,23,26)
• InChI Key: BGKRTHYWKRZNCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)S2)CCOC
• Molecular Formula: C22H25N3O6S
• Molecular Weight: 459.5 g/mol

Description

The compound is a benzothiazole derivative. Benzothiazole derivatives are a class of compounds that have been widely studied for their diverse biological activities. They contain a benzothiazole moiety, which is a heterocyclic compound made up of a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions, depending on the specific substituents present. For example, they can participate in nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and more.

Scientific Research Applications

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

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Antimycobacterial Activity

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Chemical Synthesis and Derivatives

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological target. Some benzothiazole derivatives have been found to have antimicrobial activity, while others have shown anticancer activity.